Cas no 897045-90-8 (N-D-Pantothenoyl-β-Alanine)

• Product Name: N-D-Pantothenoyl-β-Alanine
• CAS No: 897045-90-8
• MF: C₁₂H₂₂N₂O₆
• MW: 290.312883853912
• CID: 4740276
• Update Time: 2025-05-26

N-D-Pantothenoyl-β-Alanine Chemical and Physical Properties

Names and Identifiers

• Vitamin B5 Impurity 1
• Pantothenic Acid Impurity 2
• β-Alanine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanyl-
• (R)-3-(3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanamido)propanoic acid
• N-D-Pantothenoyl-β-Alanine
• Calcium pantothenate EP Impurity E
• "(R)-3-(3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanamido)propanoic acid"Q: What is "(R)-3-(3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanamido)propanoic acid" Q: What is the CAS Number of "(R)-3-(3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanamido)propanoic acid"
• 3-[3-[(2R) -2,4-dihydroxy-3,3-dimethylbutanamido]propanamido]propanoic acid

• Inchi： 1S/C12H22N2O6/c1-12(2,7-15)10(19)11(20)14-5-3-8(16)13-6-4-9(17)18/h10,15,19H,3-7H2,1-2H3,(H,13,16)(H,14,20)(H,17,18)/t10-/m0/s1
• InChI Key： ZEFQNPXWTQSVAH-JTQLQIEISA-N
• SMILES： [C@@H](O)(C(C)(C)CO)C(=O)NCCC(=O)NCCC(=O)O

N-D-Pantothenoyl-β-Alanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on N-D-Pantothenoyl-β-Alanine

Introduction to N-D-Pantothenoyl-β-Alanine (CAS No. 897045-90-8)

N-D-Pantothenoyl-β-Alanine, a compound with the chemical identifier CAS No. 897045-90-8, represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound is a derivative of pantothenic acid (vitamin B5) and β-alanine, and its unique structure has garnered considerable attention for its potential applications in various biological and therapeutic contexts.

The molecular structure of N-D-Pantothenoyl-β-Alanine consists of a pantothenoyl group attached to a β-alanine backbone. This configuration imparts unique biochemical properties that make it a valuable intermediate in the synthesis of complex biomolecules. The pantothenoyl moiety, derived from pantothenic acid, is well-known for its role in coenzyme A (CoA) synthesis, which is pivotal in numerous metabolic pathways. The addition of β-alanine enhances the compound's solubility and stability, making it more amenable to various biochemical applications.

In recent years, N-D-Pantothenoyl-β-Alanine has been explored for its potential in drug development. Its ability to serve as a precursor for more complex molecules has made it a candidate for synthesizing novel therapeutic agents. For instance, researchers have investigated its role in the development of new antibiotics and anti-inflammatory drugs. The compound's structural similarity to natural biomolecules allows it to be incorporated into larger peptides and proteins, facilitating the creation of targeted therapies.

One of the most intriguing aspects of N-D-Pantothenoyl-β-Alanine is its potential application in enhancing metabolic pathways. Studies have shown that this compound can influence the synthesis of CoA derivatives, which are essential for energy production and biosynthesis. By modulating these pathways, N-D-Pantothenoyl-β-Alanine may offer therapeutic benefits in conditions related to metabolic disorders. For example, research suggests that it could play a role in improving mitochondrial function, which is often impaired in aging and certain diseases.

The compound has also been studied for its potential role in neuroprotective therapies. The brain's high demand for energy and biosynthetic processes makes it particularly susceptible to metabolic imbalances. Preliminary studies indicate that N-D-Pantothenoyl-β-Alanine may help support neuronal health by enhancing CoA-dependent processes. This has sparked interest in exploring its use as a supplement or therapeutic agent for neurodegenerative diseases.

Another area where N-D-Pantothenoyl-β-Alanine shows promise is in sports nutrition and performance enhancement. The compound's ability to support metabolic health and energy production makes it an attractive candidate for athletes looking to improve their performance. While more research is needed to fully understand its effects on human physiology, early studies suggest that it may help enhance endurance and recovery times.

The synthesis of N-D-Pantothenoyl-β-Alanine is another area of active research. Chemists have developed several methods for producing this compound efficiently and with high purity. These synthetic routes are crucial for ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advances in synthetic chemistry have made it possible to produce large quantities of N-D-Pantothenoyl-β-Alanine, facilitating further research and development.

In conclusion, N-D-Pantothenoyl-β-Alanine (CAS No. 897045-90-8) is a versatile compound with significant potential in various fields, including drug development, metabolic health, and sports nutrition. Its unique structure and biochemical properties make it a valuable tool for researchers seeking to develop new therapies and supplements. As ongoing studies continue to uncover its benefits, this compound is poised to play an increasingly important role in biomedical research and applications.